Cas no 29046-31-9 (7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide
• CAS No: 29046-31-9
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 5416839
• Update Time: 2025-06-09

7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-pyridin-3-yl-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, 7-methoxy-N-3-pyridinyl-
• 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C15H12N2O3/c1-19-12-6-2-4-10-8-13(20-14(10)12)15(18)17-11-5-3-7-16-9-11/h2-9H,1H3,(H,17,18)
• InChI Key： LGFYDGRONBEXIB-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NC1=CC=CN=C1)=O

Additional information on 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide (CAS No. 29046-31-9)

7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 29046-31-9, belongs to the benzofuran class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of a methoxy group at the 7-position and a pyridine moiety at the nitrogen position enhances its pharmacological relevance, making it a subject of extensive research in drug discovery and development.

The molecular structure of 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide consists of a benzofuran core substituted with a pyridine ring and a methoxy group. This arrangement not only contributes to its distinct chemical characteristics but also influences its interactions with biological targets. The benzofuran scaffold is known for its ability to engage with various enzymes and receptors, while the pyridine group can modulate electronic properties and binding affinity. Such structural features make this compound a promising candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide has been studied for its potential in several pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. Its unique chemical profile suggests that it may interact with multiple targets, offering a multitargeted approach to therapy. This concept is particularly relevant in contemporary drug design, where polypharmacicity is often sought to enhance therapeutic efficacy and reduce side effects.

One of the most compelling aspects of 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide is its role in preclinical studies investigating novel mechanisms of action. Researchers have explored its interactions with enzymes such as kinases and phosphodiesterases, which are key players in many disease pathways. The pyridine moiety, in particular, has been shown to modulate the activity of these enzymes, potentially leading to new therapeutic strategies. Additionally, the methoxy group at the 7-position may contribute to metabolic stability, an important factor in drug development.

The synthesis of 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework of this compound.

Recent advancements in computational chemistry have further enhanced the understanding of 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide's pharmacophore. Molecular modeling studies have revealed insights into how this compound binds to biological targets at the atomic level. These insights are crucial for designing derivatives with improved potency and selectivity. By leveraging computational tools, researchers can predict structural modifications that may enhance pharmacological properties without extensive experimental screening.

The potential therapeutic applications of 7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide extend beyond traditional drug targets. Emerging research suggests that this compound may have roles in addressing complex diseases characterized by multifactorial pathogenesis. For instance, its ability to modulate multiple signaling pathways makes it a candidate for treating neurodegenerative disorders or chronic inflammatory conditions. Such broad applicability underscores the importance of continued research into this promising molecule.

In conclusion,7-methoxy-N-(pyridin-3-yl)-1-benzofuran-2-carboxamide (CAS No. 29046-31-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its investigation across various pharmacological contexts highlights its versatility as a lead compound for drug development. As research progresses, further elucidation of its mechanisms of action and synthetic optimization will likely expand its therapeutic potential, making it a valuable asset in the quest for novel treatments for human diseases.